Cas no 1147389-29-4 (6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide
• CAS No: 1147389-29-4
• MF: C₁₉H₁₅ClN₄O₄S
• MW: 430.864801645279
• CID: 5840315
• PubChem ID: 40142635
• Update Time: 2025-06-13

6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z277954864
• AKOS034027194
• 1147389-29-4
• 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide
• EN300-26621193

• Inchi： 1S/C19H15ClN4O4S/c1-13-9-18(23-28-13)24(29(25,26)16-7-8-17(20)21-10-16)11-15-12-27-19(22-15)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3
• InChI Key： JNBSXPYYFILOGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(C1C=C(C)ON=1)CC1=COC(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 430.0502538g/mol
• Monoisotopic Mass: 430.0502538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Additional information on 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide

Comprehensive Analysis of 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide (CAS No. 1147389-29-4)

The compound 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide (CAS No. 1147389-29-4) is a sulfonamide derivative with a unique heterocyclic structure, combining pyridine, oxazole, and phenyl moieties. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactive properties. Researchers are particularly intrigued by its selective binding affinity and modulatory effects on specific biological targets, making it a promising candidate for drug discovery.

In recent years, the demand for heterocyclic compounds like 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide has surged, driven by advancements in medicinal chemistry and precision agriculture. Users frequently search for terms such as "sulfonamide applications," "oxazole derivatives in drug design," and "pyridine-based bioactive molecules," reflecting the growing curiosity about this compound's potential. Its multi-target functionality and structural versatility align with current trends in polypharmacology, where molecules interact with multiple pathways for enhanced efficacy.

The synthesis of CAS No. 1147389-29-4 involves a series of regioselective reactions, including sulfonylation and N-alkylation, to achieve its complex framework. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for verifying its purity and structural integrity. These methods address common queries like "how to characterize sulfonamide compounds" and "quality control for heterocyclic synthesis," which are highly relevant to industrial and academic laboratories.

Beyond its chemical properties, 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide has been explored for its environmental stability and low toxicity profile, making it a sustainable option for various applications. Searches for "eco-friendly sulfonamides" and "green chemistry in heterocycles" highlight the intersection of this compound with contemporary sustainability goals. Its potential in crop protection and veterinary medicine further broadens its appeal, addressing global challenges like food security and animal health.

In conclusion, CAS No. 1147389-29-4 represents a compelling example of innovation in organic synthesis, bridging gaps between chemical research and real-world applications. Its multi-disciplinary relevance ensures continued exploration, answering pressing questions in drug development, agricultural science, and material engineering. As interest in tailored molecular designs grows, this compound stands out as a versatile scaffold for future breakthroughs.